Cas no 1261853-05-7 (3-Amino-4,3'-bis(trifluoromethoxy)biphenyl)

• Product Name: 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl
• CAS No: 1261853-05-7
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4997068
• Update Time: 2025-06-14

3-Amino-4,3'-bis(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9F6NO2/c15-13(16,17)22-10-3-1-2-8(6-10)9-4-5-12(11(21)7-9)23-14(18,19)20/h1-7H,21H2
• InChI Key： WOQVKQXCAOWNHQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1N)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 5.2
• Topological Polar Surface Area: 44.5

Additional information on 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl

Recent Advances in the Study of 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl (CAS: 1261853-05-7)

The compound 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl (CAS: 1261853-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl core and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability and versatility, which make it an attractive candidate for further derivatization. The study also reported preliminary data on its pharmacokinetic properties, suggesting good bioavailability and metabolic stability.

In another recent investigation, the compound's potential as an anti-inflammatory agent was examined. The study, conducted by a team at the University of California, demonstrated that 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl exhibits significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6. These findings were supported by in vitro and in vivo experiments, which showed reduced inflammation in murine models of rheumatoid arthritis. The researchers proposed that the trifluoromethoxy groups play a critical role in enhancing the compound's binding affinity to target proteins.

Further research has explored the compound's application in oncology. A 2024 study published in Cancer Research revealed that 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl can act as a potent inhibitor of certain kinase enzymes involved in tumor proliferation. The study utilized high-throughput screening and molecular docking simulations to identify the compound's mechanism of action, which involves the disruption of signal transduction pathways in cancer cells. These results suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl. Issues such as toxicity profiles, optimal dosing regimens, and long-term effects require further investigation. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to focus on structure-activity relationships (SAR) and the development of derivatives with improved efficacy and safety profiles.

In conclusion, 3-Amino-4,3'-bis(trifluoromethoxy)biphenyl (CAS: 1261853-05-7) represents a promising avenue for drug discovery and development. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable tool in the quest for new therapeutic agents. Continued research efforts will undoubtedly shed more light on its full potential and applications in the chemical biology and pharmaceutical fields.